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Compound of Interest

Compound Name: Dinocap

Cat. No.: B1148560

Abstract

This application note details a comprehensive protocol for the quantification of dinocap
isomers in soil samples using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).
Dinocap, a fungicide and acaricide, exists as a complex mixture of six dinitrophenyl crotonate
isomers. The analysis of these isomers is challenging due to their structural similarity and
thermal lability. This protocol employs a QUEChERS (Quick, Easy, Cheap, Effective, Rugged,
and Safe) based extraction method followed by a robust GC-MS/MS analysis. While standard
reference materials for all individual isomers are not commercially available, this method
provides a framework for their separation and quantification, focusing on key isomers and
acknowledging the analytical difficulties.

Introduction

Dinocap is a non-systemic fungicide and acaricide used to control powdery mildew on various
crops. The commercial product is a mixture of six isomeric compounds, which are esters of
dinitrophenols with crotonic acid. These isomers differ in the substitution pattern of the nitro and
octyl groups on the phenyl ring.[1][2][3][4] The primary isomers are 2,4-dinitro-6-octylphenyl
crotonates and 2,6-dinitro-4-octylphenyl crotonates, where the octyl group itself is a mixture of
1-methylheptyl, 1-ethylhexyl, and 1-propylpentyl isomers. Due to potential environmental
accumulation and toxicity, a reliable method for quantifying dinocap residues in soil is
essential.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1148560?utm_src=pdf-interest
https://www.benchchem.com/product/b1148560?utm_src=pdf-body
https://www.benchchem.com/product/b1148560?utm_src=pdf-body
https://www.benchchem.com/product/b1148560?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/250.htm
https://pubchem.ncbi.nlm.nih.gov/compound/dinocap
https://m.chemicalbook.com/ProductChemicalPropertiesCB7744976_EN.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/439.htm
https://www.benchchem.com/product/b1148560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Gas chromatography offers superior separation for these isomers compared to liquid
chromatography. However, dinocap isomers are susceptible to thermal degradation in the GC
inlet, which can lead to the formation of their corresponding dinitrophenols, complicating
accurate quantification. This protocol is designed to minimize such degradation and provide a
reliable quantification method using the high selectivity and sensitivity of tandem mass
spectrometry.

Experimental Protocol
Sample Preparation: QUEChERS Extraction

The QUEChERS method is a widely adopted sample preparation technique for pesticide
residue analysis in various matrices, including soil.[5][6][7][8][9]

Materials:

o 50 mL polypropylene centrifuge tubes

o Acetonitrile (ACN), pesticide residue grade

e Magnesium sulfate (MgS0Oa4), anhydrous

e Sodium chloride (NaCl)

e Sodium citrate tribasic dihydrate (NasCeHs07:2H20)

e Sodium citrate dibasic sesquihydrate (NazHCeHs07-1.5H20)

o Dispersive SPE (d-SPE) tubes containing MgSOa4 and Primary Secondary Amine (PSA)
sorbent

o High-speed centrifuge
e \ortex mixer
Procedure:

e Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. If the soil is dry, add 7 mL of
deionized water and allow it to hydrate for 30 minutes.[5][6]
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¢ Add 10 mL of acetonitrile to the tube.

e Add the salting-out mixture: 4 g MgSOa, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and
0.5 g sodium citrate dibasic sesquihydrate.

o Immediately cap the tube and vortex vigorously for 1 minute to ensure proper mixing and
prevent the formation of MgSOa agglomerates.

e Centrifuge the tube at 24000 rpm for 5 minutes.

o Transfer a 1 mL aliquot of the upper acetonitrile layer into a d-SPE tube containing 150 mg
MgSOa4 and 50 mg PSA.

o Vortex the d-SPE tube for 30 seconds.
o Centrifuge at high speed for 2 minutes.

o Transfer the cleaned extract into an autosampler vial for GC-MS/MS analysis.

GC-MS/MS Analysis

Instrumentation:
e Gas chromatograph equipped with a tandem quadrupole mass spectrometer (GC-MS/MS).

» Alow-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-
5ms), 30 m x 0.25 mm ID, 0.25 pm film thickness.

GC Parameters:

Injector: Programmable Temperature Vaporization (PTV), Splitless mode.

Injector Temperature Program: Start at a low temperature (e.g., 70°C) and rapidly ramp to a
final temperature (e.g., 250°C) to minimize thermal degradation of dinocap isomers. Note:
The optimization of the injector temperature is critical for accurate quantification.

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Oven Temperature Program:
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o Initial temperature: 70°C, hold for 2 minutes.
o Ramp 1: 25°C/min to 150°C.
o Ramp 2: 3°C/min to 220°C.

o Ramp 3: 15°C/min to 300°C, hold for 5 minutes.

e Injection Volume: 1 pL.
MS/MS Parameters:

« lonization Mode: Electron Impact (El), 70 eV.

lon Source Temperature: 230°C.

Transfer Line Temperature: 280°C.

Collision Gas: Argon at 1.5 mTorr.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

Data Presentation

Quantitative data for the dinocap isomers should be summarized in a clear and structured
table to facilitate comparison. The following table provides a template for presenting the key
quantitative parameters for the dinocap isomers.

Table 1. GC-MS/MS MRM Parameters for Dinocap Isomers
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] Product L L
Retention Collision Product Collision
Analyte . Precursor lon (m/z)
Time . Energy lon (m/z) Energy
(Isomer) . lon (m/z) (Quantifie L
(min) | (eV) (Qualifier) (eV)
r
. User
Dinocap ) User User
Determine 69 41 o 57 o
Isomer 1 q Optimized Optimized
) User
Dinocap _ User User
Determine 69 41 o 57 o
Isomer 2 q Optimized Optimized
_ User
Dinocap ] User User
Determine 69 41 o 57 o
Isomer 3 q Optimized Optimized
] User
Dinocap ) User User
Determine 69 41 o 57 o
Isomer 4 g Optimized Optimized
) User
Dinocap . User User
Determine 69 41 o 57 o
Isomer 5 d Optimized Optimized
_ User
Dinocap ) User User
Determine 69 41 o 57 o
Isomer 6 q Optimized Optimized

Note: The precursor ion m/z 69 corresponds to the crotonate moiety and is likely common to all
isomers. However, identification of isomers relies on chromatographic separation. Collision
energies should be optimized for the specific instrument used, typically in the range of 5-20 eV.

Visualization
Experimental Workflow

The overall experimental workflow from sample collection to data analysis is depicted in the
following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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